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1. Scientific Rationale and Mechanism of Action The combination of rebastinib, a selective TIE2 kinase
inhibitor, with the platinum-based chemotherapeutic carboplatin is designed to counteract key resistance

mechanisms in the tumor microenvironment (TME) while delivering cytotoxic damage to cancer cells.

¢ Rebastinib's Role: Rebastinib is a potent, selective switch control inhibitor of TIE2 kinase, the
receptor for angiopoietins [1]. TIE2 signaling plays a critical role in regulating pro-tumoral
macrophages (TIE2-expressing macrophages), promoting tumor angiogenesis, and facilitating
perivascular tumor cell recruitment and metastasis [1]. By inhibiting TIE2, rebastinib aims to block
these pro-tumoral pathways.

e Carboplatin's Role: Carboplatin is a DNA alkylating agent that induces cross-links within and
between DNA strands, preventing DNA synthesis and transcription, ultimately leading to cancer cell
death [2].

¢ Synergistic Combination: Research indicates that chemotherapy, including carboplatin, can
paradoxically enhance the recruitment of immunosuppressive TIE2-expressing macrophages, leading
to increased tumor vascularization and dissemination [1]. Rebastinib is proposed to block these
unintended effects, thereby enhancing the efficacy of carboplatin chemotherapy [1].

2. Key Clinical Trial Data A Phase 1b/2 clinical trial (NCT03717415) has been initiated to evaluate this

combination in patients with advanced or metastatic solid tumors refractory to standard therapies [1] [3].

Table 1: Clinical Trial Overview of Rebastinib in Combination with Carboplatin
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Feature Description

Clinical Trial NCT03717415 [1] [3]

Identifier

Study Design Open-label, multicenter, Phase 1b/2 [1]

Patient Population Advanced or metastatic solid tumors (e.g., breast, ovarian, mesothelioma)

refractory to standard therapy [1]

Study Parts Part 1: 3+3 dose escalation & Part 2: Dose expansion [1]
Total Planned Up to 117 patients [1]
Enrollment

3. Dosing and Administration Protocols

Rebastinib Dosing:

e The Phase 1b trial investigated rebastinib at doses of 50 mg and 100 mg twice daily (BID) in
combination with carboplatin [1].
e The recommended phase 2 dose (RP2D) is determined during the dose-escalation part of the study.

Carboplatin Dosing: Carboplatin dosing is typically calculated using the Calvert formula to individualize

therapy based on renal function, which is the major route of elimination for the drug [4] [5].

Table 2: Carboplatin Dosing Guidelines

Aspect

Protocol Details

Standard Single Agent
Dose

Combination Therapy Dose

Formula Dosing (Calvert)

Common Target AUC

360 mg/m2 1V on day 1 every 4 weeks [4]

300 mg/m2 1V on day 1 every 4 weeks (e.g., with cyclophosphamide) [4]

Total Dose (mg) = Target AUC x (GFR + 25) [4] [5]

AUC 4-6 mg/mL/min for previously treated patients [4]
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Aspect Protocol Details
Renal Dose Adjustment CrCl 41-59 mL/min: 250 mg/mz; CrCl 16-40 mL/min: 200 mg/m?2 [4]
Administration IV infusion over 15 minutes or longer; no pre- or post-hydration required

[4]

4. Safety and Toxicity Management

Hypersensitivity Reactions (HSRs): Carboplatin carries a significant risk of HSRs, with an incidence of
approximately 12-16% [6]. For patients who develop HSRs but require continued carboplatin therapy, a

desensitization protocol can be employed.

Table 3: Carboplatin Desensitization Protocol (4-step, 4-hour Infusion)

Step Solution Volume Infusion Time
1 1/1000 dilution of total carboplatin dose 250 mL of 5% glucose 60 minutes
2 1/100 dilution of total carboplatin dose 225 mL of 5% glucose 60 minutes
3 1/10 dilution of total carboplatin dose 225 mL of 5% glucose 60 minutes
4 Undiluted carboplatin (full dose, AUC 5-6) 225 mL of 5% glucose 60 minutes

Premedication for Desensitization: Prior to desensitization, patients should receive the following

premedications to mitigate reaction risk [6]:

Dexamethasone: 19.8 mg IV

Famotidine: 20 mg IV
Chlorpheniramine: 5 mg IV

Palonosetron: 0.75 mg IV

Management of Adverse Events: If an HSR occurs during desensitization, the protocol mandates
immediate discontinuation of the infusion. After symptoms improve, the infusion can be resumed after 30

minutes at half the previous rate. If no further issues arise after 30 minutes, the original rate can be restored

[6].
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Experimental Workflow and Signaling Pathways

The diagram below illustrates the scientific rationale behind targeting the TIE2 signaling pathway to

modulate the tumor microenvironment.

Inhibits

[Carboplatin Chemotherapy)

Click to download full resolution via product page

The following workflow outlines the structure of the clinical trial investigating this combination.
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Patient Population:
Advanced/Metastatic Solid Tumors

Part 1: Dose Escalation

(3+3 Design)

Rebastinib 50 mg BID Rebastinib 100 mg BID
+ Carboplatin + Carboplatin

Part 2: Dose Expansion
(Multi-cohort)

Cohorts: Breast Cancer,
Ovarian Cancer, Mesothelioma

Click to download full resolution via product page

Conclusion

The combination of rebastinib and carboplatin represents a rational approach to cancer therapy that targets
both tumor cells and the resistant tumor microenvironment. The provided notes and protocols offer a

template for research and development, grounded in an ongoing clinical trial. Successful implementation
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requires strict adherence to detailed dosing calculations, particularly for carboplatin, and robust safety

management protocols to handle potential adverse events like hypersensitivity reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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